Cas no 286013-01-2 (3-(~13~C_2_)Ethynylaniline)

• Product name: 3-(~13~C_2_)Ethynylaniline
• CAS No: 286013-01-2
• MF: C₈H₇N
• MW: 117.148
• CID: 2839269
• PubChem ID: 71308909

3-(~13~C_2_)Ethynylaniline Chemical and Physical Properties

Names and Identifiers

• DTXSID70745698
• DTXCID00696442
• 286013-01-2
• 3-(~13~C_2_)Ethynylaniline
• 1-(3-Aminophenyl)acetylene-1,2-13C2, 99 atom % 13C

• Inchi： InChI=1S/C8H7N/c1-2-7-4-3-5-8(9)6-7/h1,3-6H,9H2/i1+1,2+1
• InChI Key： NNKQLUVBPJEUOR-ZDOIIHCHSA-N

Computed Properties

• Exact Mass: 119.064558898Da
• Monoisotopic Mass: 119.064558898Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(~13~C_2_)Ethynylaniline

测试